Cas no 551-08-6 (3-Butylidenephthalide)

3-Butylidenephthalide is a naturally occurring organic compound belonging to the class of phthalides, primarily found in plants such as celery and Angelica species. It is characterized by a butylidene group attached to the phthalide core, contributing to its distinct aromatic properties. This compound is of interest in pharmaceutical and food chemistry due to its potential bioactive effects, including anti-inflammatory and neuroprotective properties. Its structural features make it a valuable intermediate in organic synthesis and a subject of research for drug development. 3-Butylidenephthalide is typically supplied as a high-purity solid, ensuring consistency for analytical and experimental applications.
3-Butylidenephthalide structure
3-Butylidenephthalide structure
Product Name:3-Butylidenephthalide
CAS No:551-08-6
MF:C12H12O2
MW:188.222483634949
MDL:MFCD00047319
CID:38264
PubChem ID:24901649
Update Time:2025-05-26

3-Butylidenephthalide Chemical and Physical Properties

Names and Identifiers

    • N-BUTYLIDENEPHTHALIDE
    • FEMA 3333
    • 1(3H)-Isobenzofuranone,3-butylidene-
    • 3-butylidene-1(3h)-isobenzofuranon
    • 3-butylidene-phthalid
    • 3-Butylidene Phthalide (Cis Trans mixture)
    • 3-Butylidene Phthalide(Cis Trans mixture)
    • 3-butylidene-3H-isobenzofuran-1-one
    • 3-Butylidenephtalide
    • Bdph
    • ligusticumlactone
    • 3-Butylidenephthalide
    • 3-butylidene-Phthalide
    • 3-butylidene-1(3h)-isobenzofuranone
    • butylidene phthalide
    • 3-butylidene phthalide
    • butylidenephthalide
    • (Z)-Butylidenephthalide
    • 3-Butylideneisobenzofuran-1(3H)-one
    • 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-
    • 3-butylideneisobenzofuran-1-one
    • 3-butylidene-2-benzofuran-1-one
    • (3E)-3-butylidene-2-benzofuran-1-one
    • trans-3n-butylidenephthalide
    • UNII-6GM611H175
    • Ligusticum lactone
    • (Z)-3-butylideneisobenzofuran-1(3H)-one
    • AC-34145
    • 6GM611H175
    • 1ST164634
    • MFCD00047319
    • (3Z)-3-butylideneisobenzofuran-1-one
    • 1(3H)-Isobenzofuranone, 3-butylidene-, (3Z)-
    • (Z)-3-Butylidenephthalide
    • CHEMBL249592
    • Z-butylidenephthalide
    • CHEBI:68233
    • 3-Butylidenephthalide, (Z)-
    • DTXSID30993698
    • BUTYLIDENEPHTHALIDE, (Z)-
    • BDBM50241315
    • F17666
    • InChI=1/C12H12O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-8H,2-3H2,1H3/b11-8
    • C16924
    • s6493
    • WMBOCUXXNSOQHM-FLIBITNWSA-N
    • CS-0008897
    • 72917-31-8
    • (3Z)-3-Butylidene-2-benzofuran-1(3H)-one
    • AKOS024286816
    • SCHEMBL290482
    • (3Z)-3-BUTYLIDENE-1(3H)-ISOBENZOFURANONE
    • Q27136726
    • 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-, (Z)-
    • NSC325307
    • HY-N0336
    • 551-08-6
    • NSC-325307
    • (E)-Butylidene phthalide
    • BS-49282
    • (3Z)-3-butylidene-2-benzofuran-1-one
    • Phthalide, 3-butylidene-
    • 3-Butylidenephthalide-d8
    • AKOS028108549
    • cis-Butylidenephthalide;(Z)-Butylidenephthalide
    • FT-0623332
    • NS00080374
    • B0005-464616
    • N-BUTYLIDENEPHTHALIDE, (E)+(Z)
    • Q27289065
    • mixture of cis and trans isomers, inverted exclamation markY96%
    • 3-Butylidene-1(3H)-isobenzofuranone; Butylidenephthalide; Ligusticum Lactone; NSC 325307;
    • FB19574
    • 3-Butylidene-1(3H)-isobenzofuranone;Butylidenephthalide;Ligusticum lactone
    • 3-Butylidene phthalide - mixture of cis and trans isomers
    • MDL: MFCD00047319
    • Inchi: 1S/C12H12O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-8H,2-3H2,1H3/b11-8-
    • InChI Key: WMBOCUXXNSOQHM-FLIBITNWSA-N
    • SMILES: O1C(C2C=CC=CC=2/C/1=C/CCC)=O
    • BRN: 5145

Computed Properties

  • Exact Mass: 188.08400
  • Monoisotopic Mass: 188.083729621 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 188.22
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Oil
  • Density: 1.103
  • Melting Point: 82.5°C
  • Boiling Point: 139-142 ºC
  • Flash Point: 113 ºC
  • Refractive Index: 1.577
  • Solubility: Insoluble in water; soluble in oils
  • PSA: 26.30000
  • LogP: 2.99800
  • Refractive Index: 1.554-1.559
  • FEMA: 3333 | 3-BUTYLIDENEPHTHALIDE
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Butylidenephthalide Security Information

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Additional information on 3-Butylidenephthalide

Properties and Applications of 3-Butylidenephthalide (CAS No. 551-08-6)

3-Butylidenephthalide, with the chemical identifier CAS No. 551-08-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, belonging to the phthalide class, exhibits a unique structural framework that has garnered considerable attention due to its potential biological activities and industrial applications. The butylidenephthalide moiety contributes to its distinct chemical properties, making it a subject of interest in both academic studies and commercial product development.

The molecular structure of 3-Butylidenephthalide (CAS No. 551-08-6) consists of a benzene ring fused with a lactone group, with a butylidene substituent at the 3-position. This configuration imparts flexibility and reactivity, enabling various chemical transformations that are exploited in synthetic chemistry. The compound's solubility profile, thermal stability, and interaction with biological targets have been extensively studied, revealing its versatility in different contexts.

In recent years, 3-Butylidenephthalide (CAS No. 551-08-6) has been investigated for its pharmacological properties. Research has highlighted its potential role in modulating biological pathways associated with inflammation, pain perception, and neuroprotection. The compound's ability to interact with specific enzymes and receptors has been a focal point in drug discovery efforts. For instance, studies suggest that 3-butylidenephthalide may influence the activity of lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators.

Moreover, the butylidenephthalide scaffold has been explored for its antimicrobial properties. Preliminary findings indicate that derivatives of this compound exhibit efficacy against certain bacterial strains, making them promising candidates for developing novel antimicrobial agents. The structural features that contribute to this activity are being meticulously analyzed to optimize bioactivity and reduce potential side effects.

The industrial applications of 3-Butylidenephthalide (CAS No. 551-08-6) extend beyond pharmaceuticals. In material science, this compound is being evaluated for its potential use as a monomer or intermediate in the synthesis of polymers with enhanced mechanical and thermal properties. The aromatic ring system and the lactone moiety provide favorable conditions for polymerization reactions, leading to materials with tailored characteristics suitable for various engineering applications.

Recent advancements in green chemistry have also drawn attention to 3-butylidenephthalide (CAS No. 551-08-6) due to its compatibility with sustainable synthetic methods. Researchers have developed catalytic processes that minimize waste and energy consumption while maximizing yield. These innovations align with global efforts to promote environmentally friendly chemical manufacturing practices.

The agricultural sector has also shown interest in butylidenephthalide derivatives as potential agrochemicals. Studies have demonstrated that certain analogs can act as plant growth regulators or pest deterrents without adverse environmental impacts. This opens up new avenues for developing eco-friendly solutions to enhance crop productivity and sustainability.

In conclusion, 3-Butylidenephthalide (CAS No. 551-08-6) is a multifaceted compound with broad applications across multiple domains. Its unique structural attributes and functional groups make it a valuable asset in pharmaceutical research, material science, and sustainable chemistry. As scientific understanding continues to evolve, the potential uses of this molecule are expected to expand further, driven by ongoing research and innovative methodologies.

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